Cas no 1627723-04-9 (3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1627723-04-9
• MF: C₁₅H₂₄BNO₂
• MW: 261.16756439209
• CID: 5690244
• PubChem ID: 72219187
• Update Time: 2023-10-13

3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL16009555
• MB13350
• 1627723-04-9
• 3-TERT-BUTYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 5-(TERT-BUTYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• Pyridine, 3-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C15H24BNO2/c1-13(2,3)11-8-12(10-17-9-11)16-18-14(4,5)15(6,7)19-16/h8-10H,1-7H3
• InChI Key： LXPIJAAUMQOTGQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.1900092g/mol
• Monoisotopic Mass: 261.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 353.2±30.0 °C(Predicted)
• pka: 5.53±0.22(Predicted)